1-(m-tolyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 3-(3-methylphenyl)-1-(4-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C19H20N2O3S/c1-13-6-8-15(9-7-13)20-17-11-25(23,24)12-18(17)21(19(20)22)16-5-3-4-14(2)10-16/h3-10,17-18H,11-12H2,1-2H3
• InChI Key: OIUQEOWUXREWHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=CC(=C4)C
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

1-(m-tolyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in various fields. This compound is a heterocyclic compound that belongs to the imidazole family, which is widely used in medicinal chemistry due to its diverse biological activities.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Chemical Synthesis Techniques : Research has explored synthetic routes to various thieno and imidazole derivatives, demonstrating the versatility of these compounds in forming complex structures through chemical reactions. For instance, studies on the chemistry of thienopyridines and synthetic approaches to glycolurils and their analogues have highlighted methods for creating a wide range of derivatives with potential applications in pharmaceuticals and materials science (Klemm et al., 1985) (Kravchenko et al., 2018).

Catalysis and Material Science

• Ionic Liquids in Catalysis : Ionic liquids featuring imidazole derivatives have been studied for their roles in catalyzing chemical reactions, such as nitration of aromatic compounds, highlighting their potential as eco-friendly solvents and catalysts in organic synthesis (Zolfigol et al., 2012).

Environmental and Electrochemical Applications

• Electrochemical CO₂ Reduction : The use of ionic liquids in modulating electrochemical CO₂ reduction has been investigated, offering insights into how similar chemical compounds could influence reduction processes and potentially contribute to carbon capture technologies (Sun et al., 2014).

Supramolecular Chemistry and Materials

• Molecular Design for Antiferromagnetic Materials : Research into designing organic radicals with specific structural features, such as imidazole derivatives, has shown promise in creating materials with unique magnetic properties. This suggests potential applications in developing new materials for electronics or quantum computing (Nagashima et al., 2004).